N-[(3-bromophenyl)(cyano)methyl]-6-hydroxy-2-methylpyridine-3-carboxamide

• IUPAC Name: N-[(3-bromophenyl)-cyanomethyl]-2-methyl-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H12BrN3O2/c1-9-12(5-6-14(20)18-9)15(21)19-13(8-17)10-3-2-4-11(16)7-10/h2-7,13H,1H3,(H,18,20)(H,19,21)
• InChI Key: HCMSVOYJBWMCBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=O)N1)C(=O)NC(C#N)C2=CC(=CC=C2)Br
• Molecular Formula: C15H12BrN3O2
• Molecular Weight: 346.18 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl group could be introduced via a bromination reaction, the cyano group via a cyanation reaction, and the carboxamide group via a reaction with an amine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests that the compound may have aromatic properties. The cyano, carboxamide, and hydroxy groups are all polar, which could result in the compound having significant dipole-dipole interactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the cyano group could undergo addition reactions, the carboxamide group could participate in acylation reactions, and the bromophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility would be affected by its polarity, its melting and boiling points by the strength of its intermolecular forces, and its reactivity by the presence of its functional groups.

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. These could include wearing protective clothing and eye protection, and ensuring good ventilation. It’s also important to note that many organic compounds can be harmful if ingested, inhaled, or come into contact with the skin.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. For example, if it has biological activity, it could be investigated for use in pharmaceuticals. Alternatively, if it has unique chemical reactivity, it could be used in the synthesis of other complex organic compounds.